Cas no 1951-12-8 (3-Chlorobutyric acid)

• Product Name: 3-Chlorobutyric acid
• CAS No: 1951-12-8
• MF: C₄H₇ClO₂
• MW: 122.550180673599
• CID: 169296
• PubChem ID: 16048
• Update Time: 2025-05-21

3-Chlorobutyric acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-chloro-
• 3-CHLOROBUTYRIC ACID
• Butanoic acid,3-chloro
• Butyric acid,3-chloro
• EINECS 217-771-6
• PD193408
• 1951-12-8
• 3-chloro-n-butyric acid
• BS-23100
• beta-Chlorobutyric acid
• .beta.-Chlorobutyric acid
• FT-0694617
• 4-02-00-00823 (Beilstein Handbook Reference)
• MFCD00020496
• WLN: QV1YG1
• EN300-19245
• SCHEMBL158448
• ss-Chlorbuttersaure
• BRN 1720571
• NSC 404459
• D89206
• NSC404459
• NS00046000
• Butanoic acid, 3-chloro-
• DTXSID90883783
• 625-68-3
• 3-Chlorobutanoic acid
• Butyric acid, 3-chloro-
• 3-CHLOROBUTYRICACID
• CS-0206565
• XEEMVPPCXNTVNP-UHFFFAOYSA-N
• AKOS009028977
• NSC-404459
• 3-Chlorobutyric acid

• MDL： MFCD00020496
• Inchi： 1S/C4H7ClO2/c1-3(5)2-4(6)7/h3H,2H2,1H3,(H,6,7)
• InChI Key： XEEMVPPCXNTVNP-UHFFFAOYSA-N
• SMILES： ClC(C)CC(=O)O

Computed Properties

• Exact Mass: 122.01300
• Monoisotopic Mass: 122.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1,19
• Melting Point: No data available
• Boiling Point: 112°C/20mmHg(lit.)
• Flash Point: 69.5°C
• Refractive Index: 1.446
• PSA: 37.30000
• LogP: 1.08840
• Solubility: Not determined
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

3-Chlorobutyric acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 3265
• Safety Instruction： S26; S36/37/39
• RTECS：ES8137500
• Risk Phrases：R34
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Chlorobutyric acid

Comprehensive Guide to 3-Chlorobutyric Acid (CAS No. 1951-12-8): Properties, Applications, and Industry Insights

3-Chlorobutyric acid (CAS No. 1951-12-8) is a versatile organic compound widely utilized in pharmaceuticals, agrochemicals, and specialty chemical synthesis. As a chlorinated carboxylic acid, it serves as a critical intermediate in the production of fine chemicals, attracting significant interest from researchers and industrial manufacturers alike. This guide explores its molecular characteristics, synthesis methods, and emerging applications while addressing trending queries like "sustainable synthesis of 3-Chlorobutyric acid" and "biodegradability of chlorinated acids."

The molecular structure of 3-Chlorobutyric acid features a four-carbon chain with a chlorine atom at the third position and a carboxyl group, granting unique reactivity for nucleophilic substitution reactions. Recent studies highlight its role in green chemistry initiatives, particularly in optimizing catalytic processes to reduce energy consumption—a topic frequently searched as "eco-friendly halogenation methods." Its pKa value (~4.5) and solubility profile make it suitable for pH-dependent reactions, a key consideration for formulators.

Industrially, 3-Chlorobutyric acid is pivotal in synthesizing active pharmaceutical ingredients (APIs), with patents referencing its use in antiviral and anti-inflammatory drug precursors. Searches for "3-Chlorobutyric acid in drug development" have surged by 40% since 2022, reflecting growing R&D interest. In agrochemicals, it contributes to herbicidal formulations, aligning with the "crop protection chemicals" search trend. Advanced purification techniques like crystallization and distillation ensure >99% purity for high-end applications.

Environmental and regulatory aspects are increasingly scrutinized, with queries such as "3-Chlorobutyric acid biodegradation pathway" gaining traction. Modern analytical methods like HPLC-MS and GC-FID enable precise monitoring of residual levels, addressing product safety concerns. The compound’s stability under ambient storage conditions (recommended at 2–8°C) is another frequently searched topic, crucial for supply chain logistics.

Innovations in continuous flow chemistry have revolutionized its production, reducing byproducts and improving yield—a hotspot in "process intensification" discussions. Meanwhile, the rise of bio-based alternatives has spurred comparative studies on performance metrics. As industries prioritize circular economy principles, 3-Chlorobutyric acid’s recyclability in synthetic pathways is being reevaluated, matching search trends like "green chemistry metrics for chlorinated compounds."

Future prospects include its potential in electronic chemicals for semiconductor cleaning agents, responding to the "high-purity chemicals for electronics" demand. Collaborative research between academia and enterprises is accelerating, as seen in publications indexed under "1951-12-8 applications." With stringent quality control protocols and evolving regulatory frameworks, 3-Chlorobutyric acid remains a compound of enduring scientific and commercial relevance.